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Compound of Interest

Compound Name: Carbon disulfide
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of carbon
disulfide (CS2), with a particular focus on their variation with temperature. The information is
curated for professionals in research and development who require precise data for
experimental design, process modeling, and safety assessments.

Executive Summary

Carbon disulfide is a colorless, volatile, and highly flammable liquid with a distinct ether-like
odor when pure.[1] Commercially available carbon disulfide often has a yellowish tint and a
disagreeable odor due to impurities.[1][2] It is a versatile solvent used in the manufacturing of
viscose rayon, cellophane, and carbon tetrachloride, and has applications in various organic
synthesis processes.[3] A thorough understanding of its physical properties, and their
dependence on temperature, is critical for its safe and effective use in industrial and laboratory
settings. This guide presents key physical property data in a structured format and outlines the
methodologies for their determination.

Physical Properties of Carbon Disulfide

The physical characteristics of carbon disulfide are significantly influenced by temperature.
The following sections provide quantitative data for its density, viscosity, vapor pressure, and
surface tension across a range of temperatures.
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Density
The density of carbon disulfide decreases with increasing temperature, a typical behavior for
liquids.

Temperature (°C) Density (g/mL)

15 1.27055

20 1.2632

25 1.266

30 1.24817

Sources:[2][4]

Viscosity

The viscosity of a fluid is a measure of its resistance to flow. For carbon disulfide, viscosity
decreases as temperature increases.

Temperature (°C) Viscosity (mPa-s)
-10 0.495
0 0.436
5 0.380
20 0.363
Source:[5]

Vapor Pressure

Carbon disulfide is highly volatile, and its vapor pressure increases significantly with
temperature. This property is crucial for understanding its flammability and for designing closed
systems to handle the liquid.
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Temperature (°C) Vapor Pressure (mmHg)
0 127.0
10 200
20 260 or 297.5
25 353.6
30 430
Source:[2]

Surface Tension

Surface tension is the tendency of a liquid to shrink into the minimum surface area possible.
The surface tension of carbon disulfide decreases as temperature rises.

Temperature (°C) Surface Tension (dyn/cm)
0 35.3
20 32.3

Source:[5]

Experimental Protocols

The accurate determination of the physical properties of liquids like carbon disulfide relies on
well-defined experimental procedures. Below are detailed methodologies for measuring the key
properties discussed in this guide.

Measurement of Density

Method: Pycnometry

The density of a liquid can be accurately determined using a pychometer, a glass flask with a
close-fitting ground glass stopper with a capillary tube through it.
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Procedure:

» Calibration: The pycnometer is first cleaned, dried, and weighed empty (m_pyc). It is then
filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature, and the excess liquid is wiped off. The filled pycnometer is weighed again
(m_pyc+ref). The volume of the pycnometer (V_pyc) can be calculated using the density of
the reference liquid.

o Measurement: The pycnometer is emptied, dried, and then filled with carbon disulfide at the
desired temperature. The filled pycnometer is weighed (m_pyc+sample).

o Calculation: The density of the carbon disulfide (p_sample) is calculated using the formula:
p_sample = (m_pyc+sample - m_pyc) / V_pyc
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Density Measurement Workflow
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Measurement of [Carbon Disulfide
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l
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Click to download full resolution via product page

Pycnometry workflow for density determination.
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Measurement of Viscosity

Method: Falling Sphere Viscometer

This method involves measuring the time it takes for a sphere of known size and density to fall
through the liquid under the influence of gravity.

Procedure:

A graduated tube is filled with carbon disulfide and maintained at a constant temperature.

A small sphere of known diameter and density is dropped into the liquid.

The time it takes for the sphere to fall between two marked points on the tube is measured.

The viscosity of the liquid is then calculated using Stokes' Law, which relates the terminal
velocity of the sphere to the viscosity of the fluid, and the densities of the sphere and the
fluid.
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Viscosity Measurement Workflow

Fill Graduated Tube with Carbon Disulfide

'
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'
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'

Calculate Terminal Velocity (v)

Calculate Viscosity using Stokes' Law
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Falling sphere viscometer experimental workflow.

Measurement of Vapor Pressure

Method: Isoteniscope

An isoteniscope is used to measure the vapor pressure of a liquid as a function of temperature.
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Procedure:

o A sample of carbon disulfide is placed in the isoteniscope, which is connected to a
manometer and a vacuum pump.

e The sample is degassed by freezing it and evacuating the apparatus.

e The isoteniscope is then placed in a temperature-controlled bath.

o At a given temperature, the pressure in the system is adjusted until the level of the liquid in
the U-tube of the isoteniscope is equal, indicating that the vapor pressure of the sample is
equal to the pressure in the system.

This pressure is then read from the manometer.

Measurement of Surface Tension

Method: Du Noly Ring Method

This method measures the force required to detach a platinum ring from the surface of the
liquid.

Procedure:

A clean platinum ring is suspended from a sensitive balance.

The ring is lowered until it is in contact with the surface of the carbon disulfide.

The force required to pull the ring from the surface is measured.

The surface tension is then calculated from this force, the diameter of the ring, and a
correction factor.

Conclusion

The physical properties of carbon disulfide exhibit a clear and predictable dependence on
temperature. The data and experimental methodologies presented in this guide are intended to
support researchers and professionals in the safe and precise handling and application of this
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important chemical compound. It is imperative to consult a comprehensive Material Safety Data
Sheet (MSDS) for detailed safety precautions before working with carbon disulfide due to its
high flammability and toxicity.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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